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Compound of Interest

Compound Name: Ivermectin-d2

Cat. No.: B10829728

This document provides detailed methodologies for the chromatographic separation and
guantification of Ivermectin and its deuterated analog, Ivermectin-d2, which is commonly used
as an internal standard. The protocols are intended for researchers, scientists, and drug
development professionals requiring sensitive and robust analytical methods for
pharmacokinetic studies, drug formulation analysis, and residue monitoring.

Introduction

Ivermectin is a potent, broad-spectrum antiparasitic agent used in both human and veterinary
medicine. Accurate quantification of lvermectin in various biological and environmental matrices
is crucial for ensuring its efficacy and safety. The use of a stable isotope-labeled internal
standard, such as Ivermectin-d2, is essential for correcting matrix effects and variabilities in
sample processing and instrument response, thereby enhancing the accuracy and precision of
analytical methods. This application note details validated High-Performance Liquid
Chromatography (HPLC) and Liquid Chromatography with tandem mass spectrometry (LC-
MS/MS) methods for the simultaneous analysis of lvermectin and Ivermectin-d2.

Chromatographic Methods and Quantitative Data

A variety of chromatographic conditions have been successfully employed for the separation
and quantification of Ivermectin. The choice of method often depends on the required
sensitivity and the complexity of the sample matrix. LC-MS/MS offers superior sensitivity and
selectivity, making it the preferred method for bioanalytical applications.
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High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) is a widely used technique for the analysis of Ivermectin in
pharmaceutical dosage forms.

Table 1: HPLC Method Parameters and Performance

Parameter Conditions

Column INERTSIL C-18 ODS (250 x 4.6 mm, 5 um)[1]
Mobile Phase Acetonitrile and Methanol[1]
Flow Rate 1.0 mL/min[1]

Detection UV at 245 nm[1]

Retention Time (lvermectin) 4.198 min[1]

Linearity Range 1-32 pg/mL[1]

Correlation Coefficient (r) 0.9798[1]

Limit of Detection (LOD) 2.93 pg/mL[1]

Limit of Quantification (LOQ) 8.79 pg/mL[1]

Intra-day Precision (%RSD) 1.6283[2]

Inter-day Precision (%RSD) 1.352[2]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

For the quantification of Ivermectin in biological matrices such as plasma and whole blood, LC-
MS/MS is the method of choice due to its high sensitivity and specificity.[3][4]

Table 2: LC-MS/MS Method Parameters and Performance
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Parameter Conditions

Chromatography UHPLCJ5] or HPLCJ3][4]

Agilent Poroshell 120 EC-C18 (50mm x 3.0mm,
Column 2.7um)[3][4] or Acquity® UPLC BEH C18 (100
mm x 2.1 mm, 1.7 um)[5]

Acetonitrile: 2 mM Ammonium Formate with
0.5% Formic Acid (90:10, v/v)[3][4] or 5 mM

Mobile Phase ] o
Ammonium Formate pH 3.00 and Acetonitrile
(10:90)[5]

Flow Rate 0.2 mL/min[5]

Detection Triple Quadrupole Mass Spectrometer[3][4]

lonization Mode Positive Electrospray lonization (ESI+)[3][4][5]
Ivermectin: m/z 892.41 > 569.5[5]; lvermectin-

Monitored Transitions (MRM) d2: (not specified, but expected to be m/z 894.4

> 571.5)

0.970 - 384 ng/mL (in plasma and whole blood)

Linearity Range
[3][4]; 1 - 150 ng/mL[5]

Lower Limit of Quantification (LLOQ) 0.970 ng/mL[3][4]; 1 ng/mL][5]
Intra- and Inter-batch Precision < 15%[3]
Recovery >90%]6]

Experimental Protocols

Protocol 1: Sample Preparation for LC-MS/MS Analysis
of Ivermectin and Ivermectin-d2 in Plasma/Whole Blood

This protocol is based on a hybrid solid-phase extraction (SPE) technique for the removal of
phospholipids.[3][4]

Materials:
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Whole blood or plasma samples
Ivermectin and Ivermectin-d2 stock solutions (1 mg/mL in methanol)[3][4]

Working standard and quality control (QC) solutions (prepared by diluting stock solutions in
methanol)[3][4]

Acetonitrile:water (90:10, v/v) containing Ivermectin-d2 (internal standard working solution,
e.g., 80 ng/mL)[4]

96-well Hybrid SPE plates[4]
Centrifuge

Automated liquid handler (optional)[4]

Procedure:

Thaw frozen plasma or whole blood samples at room temperature.

Vortex mix the samples thoroughly.

Centrifuge the samples at 3000 x g for 5 minutes at 20°C.[4]

Aliquot 100 uL of the supernatant (plasma) or whole blood into a 96-well plate.[3][4]

Add 450 pL of the internal standard working solution (lvermectin-d2 in acetonitrile:water) to
each well.[4]

Perform the Hybrid-SPE procedure according to the manufacturer's instructions to remove
phospholipids.

Collect the eluate for LC-MS/MS analysis.

Protocol 2: Chromatographic Analysis by LC-MS/MS

Instrumentation and Conditions:

LC System: Agilent UHPLC or equivalent.
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e Mass Spectrometer: Triple quadrupole mass spectrometer.[3][4]
e Column: Agilent Poroshell 120 EC-C18 (50mm x 3.0mm, 2.7um).[3][4]

o Mobile Phase: Acetonitrile: 2 mM Ammonium Formate with 0.5% Formic Acid (90:10, v/v).[3]
[4]

o Flow Rate: As optimized for the specific system, typically in the range of 0.2-0.5 mL/min.
e Column Temperature: 30°C.[7]

e Injection Volume: 5-10 pL.

 lonization: Positive electrospray ionization (ESI+).[3][4]

o MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. The formation of ivermectin-
ammonia adducts ([M+NH4]+) is often the most intense and reliable ion for quantification.[3]

[4]
Calibration and Quantification:

o Prepare calibration standards by spiking blank plasma or whole blood with known
concentrations of lvermectin, ranging from approximately 0.970 to 384 ng/mL.[3][4]

o Prepare quality control (QC) samples at low, medium, and high concentrations within the
calibration range.[4]

e Process the calibration standards, QC samples, and unknown samples as described in
Protocol 1.

« Inject the processed samples into the LC-MS/MS system.

o Construct a calibration curve by plotting the peak area ratio of lvermectin to lvermectin-d2
against the nominal concentration of the calibration standards.

o Determine the concentration of Ivermectin in the unknown samples by interpolation from the
calibration curve.
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Caption: Experimental workflow for the analysis of lvermectin and Ivermectin-d2.
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Caption: Logical relationship of components in the analytical method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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